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Compound Name: )
oxadiazole

cat. No.: B1285659

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 1,3,4-oxadiazole moiety is a crucial pharmacophore in the development of novel
agrochemicals due to its diverse biological activities, including fungicidal, insecticidal, and
herbicidal properties. The compound 2-Bromo-5-phenyl-1,3,4-oxadiazole serves as a
versatile synthetic intermediate, where the bromine atom at the 2-position acts as a key
functional handle for introducing various pharmacologically active groups through nucleophilic
substitution and cross-coupling reactions. This application note details synthetic protocols for
utilizing 2-Bromo-5-phenyl-1,3,4-oxadiazole in the preparation of potential agrochemical
agents and presents available quantitative data on their biological activities.

Key Synthetic Pathways

The primary application of 2-Bromo-5-phenyl-1,3,4-oxadiazole in agrochemical synthesis
involves its conversion into key intermediates, primarily 5-phenyl-1,3,4-oxadiazole-2-thiol and
2-amino-5-phenyl-1,3,4-oxadiazole. These intermediates are then further functionalized to yield
a diverse range of potential agrochemicals.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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